Cas no 15980-11-7 (Benzoic acid,3-(azidosulfonyl)-)

• Product Name: Benzoic acid,3-(azidosulfonyl)-
• CAS No: 15980-11-7
• MF: C₇H₅N₃O₄S
• MW: 227.197299718857
• CID: 121320
• PubChem ID: 2828992
• Update Time: 2025-10-31

Benzoic acid,3-(azidosulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(azidosulfonyl)-
• 3-azidosulfonylbenzoic acid
• 3-(azidosulfonyl) benzoic acid
• EN300-7352110
• 3-(AZIDOSULFONYL)BENZOIC ACID
• Benzoic acid, 3-(azidosulfonyl)-
• NS00010066
• m-azidosulphonyl-benzoic acid
• SCHEMBL9241270
• 15980-11-7
• EC 405-310-3
• DTXSID80385221
• GZNPNQZOGITHGL-UHFFFAOYSA-N

• Inchi： 1S/C7H5N3O4S/c8-9-10-15(13,14)6-3-1-2-5(4-6)7(11)12/h1-4H,(H,11,12)
• InChI Key： GZNPNQZOGITHGL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 227.00015
• Monoisotopic Mass: 227.00007682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 120.2

Benzoic acid,3-(azidosulfonyl)- Security Information

• Hazard Category Code： 2-41-43-48/22
• Safety Instruction： 22-26-35-36/37/39
• Hazardous Material Identification：

Additional information on Benzoic acid,3-(azidosulfonyl)-

Benzoic Acid, 3-(Azidosulfonyl)-: A Comprehensive Overview

Benzoic acid, 3-(azidosulfonyl)- (CAS No. 15980-11-7) is a compound of significant interest in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with an azidosulfonyl group at the third position. The azidosulfonyl group (-SO2-N3) introduces distinctive chemical properties, making this compound a valuable building block in various synthetic pathways.

The synthesis of benzoic acid, 3-(azidosulfonyl)- typically involves the reaction of benzoic acid with an appropriate sulfonyl azide precursor. This reaction is often facilitated under specific conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

One of the most notable applications of benzoic acid, 3-(azidosulfonyl)- is in the field of click chemistry. The azide group (-N3) is a key component in the widely used Huisgen cycloaddition reaction, which forms stable triazole linkages with alkyne groups. This property has led to its use in the development of bioconjugates, drug delivery systems, and materials with tailored functionalities. For instance, researchers have employed this compound to create cross-linked polymers with enhanced mechanical properties and biocompatibility.

Recent studies have also explored the potential of benzoic acid, 3-(azidosulfonyl)- in medicinal chemistry. The sulfonyl group (-SO2-) is known for its ability to modulate the pharmacokinetic properties of molecules, such as improving solubility and bioavailability. By incorporating this group into drug candidates, scientists aim to enhance their therapeutic efficacy while minimizing adverse effects. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of benzoic acid, 3-(azidosulfonyl)- exhibited potent inhibitory activity against certain enzyme targets associated with cancer and inflammatory diseases.

In addition to its role in drug discovery, benzoic acid, 3-(azidosulfonyl)- has found applications in analytical chemistry as a reagent for detecting specific functional groups. The azide group's reactivity allows for selective detection and quantification of compounds containing complementary moieties. This has been particularly useful in the analysis of complex mixtures and biological samples.

From a structural perspective, benzoic acid, 3-(azidosulfonyl)- exhibits interesting electronic properties due to the electron-withdrawing nature of both the sulfonyl and azide groups. These properties make it a valuable substrate for studying electronic effects in aromatic systems. Recent computational studies have provided deeper insights into its electronic structure, which could inform the design of new materials with tailored electronic properties.

In terms of safety considerations, while benzoic acid, 3-(azidosulfonyl)- is not classified as a hazardous material under normal conditions, it should be handled with care due to its reactive nature. Proper storage and handling procedures are essential to ensure safety in both research and industrial settings.

In conclusion, benzoic acid, 3-(azidosulfonyl)- (CAS No. 15980-11-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new uses for this compound, its significance in modern chemistry is likely to grow further.